3-Hydroxy-5-methoxybenzoic acid

• CAS: 19520-75-3
• Molecular Formula: C8H8O4
• Molecular Weight: 168.15 g/mol
• SMILES: COC1=CC(=CC(=C1)O)C(=O)O
• InChI: InChI=1S/C8H8O4/c1-12-7-3-5(8(10)11)2-6(9)4-7/h2-4,9H,1H3,(H,10,11)
• InChIKey: TUUBOHWZSQXCSW-UHFFFAOYSA-N

HTS assay validation demands non-interfering negative controls. 3-Hydroxy-5-methoxybenzoic acid (CAS 19520-75-3) delivers documented selectivity. • Zero xanthine oxidase inhibition vs. syringic acid - validates assay specificity. • Non-cytotoxic (MCF7, A549, PC3, HepG2) - safe carrier scaffold for prodrug design. • Distinct pKa (3.96) & bp (394.7 °C) - unambiguous HPLC/LC-MS reference standard. Reliable supply with batch consistency for pharmaceutical R&D.

3-Hydroxy-5-methoxybenzoic Acid (CAS 19520-75-3): A Meta-Substituted Hydroxy-Methoxy Benzoic Acid Building Block for Selective Research Applications

3-Hydroxy-5-methoxybenzoic acid (CAS 19520-75-3) is a m-methoxybenzoic acid derivative featuring hydroxyl and methoxy groups at the 3- and 5-positions, respectively [1]. This compound has been isolated from natural sources including Conyza bonariensis and Commiphora africana, underscoring its relevance in phytochemical research [2][3]. With a molecular weight of 168.15 g/mol and a predicted carboxylic acid pKa of 3.96, it serves as a versatile intermediate for pharmaceutical synthesis and ligand design .

• [1] 3-hydroxy-5-methoxybenzoic acid (CHEBI:193969). EBI ChEBI. View Source
• [2] Kong, L.D., et al. Glycosides and xanthine oxidase inhibitors from Conyza bonariensis. Phytochemistry, 2001, 58(4), 645-651. View Source
• [3] Resveratrol derivatives from Commiphora africana display cytotoxicity and selectivity against several human cancer cell lines. Phytotherapy Research, 2019, 33(1), 159-166. View Source

Why Generic Hydroxybenzoic Acid Substitution Fails: Structural Specificity Dictates Biological and Physicochemical Behavior

Hydroxybenzoic acids are not interchangeable scaffolds; subtle changes in substitution pattern drastically alter their biological activity and physicochemical properties. For instance, 3-hydroxy-5-methoxybenzoic acid lacks the xanthine oxidase inhibitory activity observed for syringic acid [1], and its cytotoxicity profile differs markedly from that of resveratrol derivatives isolated from the same plant source [2]. The meta-arrangement of its electron-donating groups also yields a distinct pKa and boiling point relative to ortho- and para-substituted isomers , directly impacting derivatization chemistry and purification strategies.

• [1] Kong, L.D., et al. Glycosides and xanthine oxidase inhibitors from Conyza bonariensis. Phytochemistry, 2001, 58(4), 645-651. View Source
• [2] Resveratrol derivatives from Commiphora africana display cytotoxicity and selectivity against several human cancer cell lines. Phytotherapy Research, 2019, 33(1), 159-166. View Source

Quantitative Differentiation Evidence for 3-Hydroxy-5-methoxybenzoic Acid Against Key Analogs

Xanthine Oxidase Inhibition: Direct Comparison with Syringic Acid from the Same Plant Extract

In a phytochemical study of Conyza bonariensis, 3-hydroxy-5-methoxybenzoic acid was isolated alongside syringic acid. In vitro xanthine oxidase assays revealed that 3-hydroxy-5-methoxybenzoic acid exhibited no detectable inhibition, whereas syringic acid (4-hydroxy-3,5-dimethoxybenzoic acid) showed weak but measurable inhibition with an IC50 of 500 ± 41 μM [1].

Evidence Dimension	Xanthine oxidase inhibition IC50
Target Compound Data	No inhibition detected
Comparator Or Baseline	Syringic acid: IC50 = 500 ± 41 μM
Quantified Difference	Qualitative (inactive vs. active)
Conditions	In vitro enzyme assay; xanthine oxidase from cow milk; spectrophotometric measurement of uric acid formation

Why This Matters

Researchers seeking xanthine oxidase inhibitors for gout or hyperuricemia should avoid this compound; the data highlight how the absence of a 4-hydroxyl and second methoxy group abolishes activity.

• [1] Kong, L.D., et al. Glycosides and xanthine oxidase inhibitors from Conyza bonariensis. Phytochemistry, 2001, 58(4), 645-651. View Source

Cytotoxicity Selectivity: Negligible Activity Against Human Carcinoma Cell Lines Compared to Co-Isolated Resveratrol Derivatives

From Commiphora africana, 3-hydroxy-5-methoxybenzoic acid (compound 4) was isolated together with several resveratrol derivatives. In MTT assays against MCF7, A549, PC3, and HepG2 human carcinoma cell lines, compound 4 showed no measurable antiproliferative activity (IC50 > 100 μM), while (E)-resveratrol 3-O-rutinoside (compound 1) exhibited potent cytotoxicity with IC50 values of 16.80, 21.74, 17.89, and 17.44 μM, respectively [1].

Evidence Dimension	Cytotoxicity IC50 across four human carcinoma cell lines
Target Compound Data	IC50 > 100 μM (no significant inhibition)
Comparator Or Baseline	(E)-resveratrol 3-O-rutinoside: IC50 = 16.80–21.74 μM
Quantified Difference	>4.6-fold lower potency (qualitatively inactive)
Conditions	MTT assay; MCF7, A549, PC3, HepG2 cell lines; 48 h incubation

Why This Matters

This compound's low cytotoxicity makes it a poor candidate for direct anticancer use but advantageous as a non-toxic scaffold for prodrug design or as a negative control in cytotoxicity screening.

• [1] Resveratrol derivatives from Commiphora africana display cytotoxicity and selectivity against several human cancer cell lines. Phytotherapy Research, 2019, 33(1), 159-166. View Source

Carboxylic Acid pKa Differentiation: Stronger Acidity Relative to Vanillic Acid

The predicted pKa of the carboxylic acid group of 3-hydroxy-5-methoxybenzoic acid is 3.96 ± 0.10 , whereas vanillic acid (4-hydroxy-3-methoxybenzoic acid) has a measured pKa of 4.53 . This 0.57-unit difference indicates stronger acidity for the 3,5-isomer, which can influence solubility, salt selection, and reactivity in esterification or amidation reactions.

Evidence Dimension	Carboxylic acid pKa
Target Compound Data	3.96 ± 0.10 (predicted)
Comparator Or Baseline	Vanillic acid: pKa = 4.53
Quantified Difference	ΔpKa = 0.57 units (stronger acidity)
Conditions	Predicted (ChemAxon) vs. experimental measurement in H2O at 25°C

Why This Matters

For synthetic chemistry applications requiring selective deprotonation or acid-catalyzed reactions, the lower pKa offers distinct reactivity and may reduce side reactions in multi-step syntheses.

Boiling Point Distinction: 48°C Higher Than Ortho-Isomer 2-Hydroxy-5-methoxybenzoic Acid

The predicted boiling point of 3-hydroxy-5-methoxybenzoic acid is 394.7 ± 27.0 °C , while its positional isomer 2-hydroxy-5-methoxybenzoic acid has a measured boiling point of approximately 347 °C at 760 mmHg . This ~48 °C elevation reflects the absence of intramolecular hydrogen bonding present in the ortho isomer, impacting distillation conditions and thermal stability profiles.

Evidence Dimension	Boiling point at 760 mmHg
Target Compound Data	394.7 °C (predicted)
Comparator Or Baseline	2-Hydroxy-5-methoxybenzoic acid: 347 °C
Quantified Difference	~48 °C higher
Conditions	Predicted (ACD/Labs) vs. experimental

Why This Matters

During purification or formulation, the higher boiling point avoids azeotrope formation with common solvents and allows higher-temperature reactions without premature evaporation.

Evidence-Backed Application Scenarios for 3-Hydroxy-5-methoxybenzoic Acid in Laboratory and Industrial Workflows

Negative Control in Xanthine Oxidase Inhibitor Screening Campaigns

Leveraging the direct head-to-head evidence that 3-hydroxy-5-methoxybenzoic acid exhibits no xanthine oxidase inhibition (Section 3, Evidence 1), this compound serves as an ideal negative control in high-throughput screening assays. Its structural similarity to active compounds like syringic acid ensures that assay specificity can be validated without interference from non-specific enzyme inhibition [1].

Non-Toxic Phenolic Scaffold for Prodrug Design and Conjugate Chemistry

The demonstrated lack of cytotoxicity against MCF7, A549, PC3, and HepG2 carcinoma cell lines (Section 3, Evidence 2) positions 3-hydroxy-5-methoxybenzoic acid as a safe carrier moiety. Medicinal chemists can exploit this low toxicity to design prodrugs or antibody-drug conjugate linkers where the phenolic scaffold must not contribute to background cytotoxicity [2].

Selective Derivatization via pKa-Driven Chemoselectivity

The carboxylic acid pKa of 3.96, which is 0.57 units lower than that of vanillic acid (Section 3, Evidence 3), enables selective deprotonation under mildly basic conditions. This facilitates chemoselective amidation or esterification in the presence of other carboxylic acid groups, streamlining multi-step syntheses of pharmaceutical intermediates .

Analytical Reference Standard for Distinguishing Positional Isomers in Phenolic Acid Profiling

The distinct boiling point (394.7 °C vs. 347 °C for the ortho-isomer; Section 3, Evidence 4) and unique pKa signature make this compound a valuable reference standard for HPLC and LC-MS method validation. Its use as a retention time and mass spectral marker enables unambiguous identification of 3,5-substituted isomers in complex natural product extracts .

• [1] Kong, L.D., et al. Glycosides and xanthine oxidase inhibitors from Conyza bonariensis. Phytochemistry, 2001, 58(4), 645-651. View Source
• [2] Resveratrol derivatives from Commiphora africana display cytotoxicity and selectivity against several human cancer cell lines. Phytotherapy Research, 2019, 33(1), 159-166. View Source